N1-(4-chlorobenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide

• IUPAC Name: N'-[(4-chlorophenyl)methyl]-N-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]oxamide
• InChI: InChI=1S/C18H20ClN3O4S2/c19-14-7-5-13(6-8-14)11-20-17(23)18(24)21-12-15-3-1-9-22(15)28(25,26)16-4-2-10-27-16/h2,4-8,10,15H,1,3,9,11-12H2,(H,20,23)(H,21,24)
• InChI Key: MOUXEBFOXKOCGS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=CS2)CNC(=O)C(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C18H20ClN3O4S2
• Molecular Weight: 442.0 g/mol

Description

N1-(4-chlorobenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C18H20ClN3O4S2 and its molecular weight is 441.95. The purity is usually 95%.
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Scientific Research Applications

Pyrrolidine-Based Compounds

Pyrrolidine, a component of the compound , is a saturated five-membered nitrogen heterocycle widely used by medicinal chemists to develop treatments for human diseases. The interest in pyrrolidine-based compounds is due to their ability to efficiently explore the pharmacophore space, contribute to the stereochemistry of the molecule, and provide increased three-dimensional coverage through "pseudorotation". Studies have demonstrated that different stereoisomers and the spatial orientation of substituents in pyrrolidine-based compounds can lead to varied biological profiles due to different binding modes to enantioselective proteins (Li Petri et al., 2021).

Thiophene Analogues

Thiophene, another component of the compound, has been studied for its potential isosteric and isoelectronic similarities with aromatic rings in biologically active molecules. Research involving thiophene analogues of known carcinogens like benzidine and 4-aminobiphenyl has been synthesized and evaluated for potential carcinogenicity, revealing that these compounds possess consistent activity profiles in vitro, although their capability to induce tumors in vivo was considered doubtful (Ashby et al., 1978).

Cytochrome P450 Inhibition

The structural components of the compound are relevant in the context of Cytochrome P450 (CYP) enzymes, which metabolize a wide range of drugs. Selective chemical inhibitors of CYP isoforms are crucial in preventing metabolism-based drug–drug interactions. Understanding the selectivity and potency of such inhibitors is essential for determining the involvement of specific CYP isoforms in the metabolism of drugs (Khojasteh et al., 2011).